Cas no 944580-81-8 (2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine)

2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine structure
944580-81-8 structure
Product Name:2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine
CAS No:944580-81-8
MF:C14H8BrF3N2
MW:341.125932693481
CID:1000935
PubChem ID:45158609
Update Time:2025-04-20

2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine
    • 2-(4-bromophenyl)-5-(trifluoromethyl)imidazo[1,2-a]pyridine
    • 2-(2-CHLOROETHYL)-7-METHYL-5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-AMINE
    • 2-(4-bromophenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine
    • 2-(4-bromophenyl)-5-trifluoromethylimidazo[1,2-a]pyridine
    • DTXSID70669587
    • 944580-81-8
    • Inchi: 1S/C14H8BrF3N2/c15-10-6-4-9(5-7-10)11-8-20-12(14(16,17)18)2-1-3-13(20)19-11/h1-8H
    • InChI Key: ASTKVGUKLTYNOP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CN2C(C(F)(F)F)=CC=CC2=N1

Computed Properties

  • Exact Mass: 339.98200
  • Monoisotopic Mass: 339.98230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.30000
  • LogP: 4.78260
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